In Vivo Bone Uptake vs. DTPA
In a direct head-to-head comparison using human serum albumin (HSA) as a model vector in healthy mice, the p-NCS-Bz-DOTA-GA conjugate [¹⁶¹Tb]Tb-DOTA-GA-HSA exhibited negligible bone accumulation over 7 days (SUV 0.12 ± 0.02 at day 7), whereas the acyclic DTPA conjugate [¹⁶¹Tb]Tb-DTPA-HSA showed progressive bone uptake reaching an SUV of 1.1 ± 0.34 at the same time point—a 9.2-fold difference indicative of in vivo demetallation of the DTPA complex . The macrocyclic DOTA-HSA and NETA-HSA conjugates also showed low bone uptake (SUV 0.13 ± 0.04 and 0.21 ± 0.06, respectively), confirming that DOTA-GA belongs to the high-stability macrocyclic class while DTPA does not .
| Evidence Dimension | In vivo bone uptake (SUV) at 7 days post-injection—surrogate for radiometal dissociation |
|---|---|
| Target Compound Data | [¹⁶¹Tb]Tb-DOTA-GA-HSA: SUV 0.12 ± 0.02 (7 d) |
| Comparator Or Baseline | [¹⁶¹Tb]Tb-DTPA-HSA: SUV 1.1 ± 0.34 (7 d); [¹⁶¹Tb]Tb-DOTA-HSA: SUV 0.13 ± 0.04 (7 d); [¹⁶¹Tb]Tb-NETA-HSA: SUV 0.21 ± 0.06 (7 d); free [¹⁶¹Tb]TbCl₃: SUV 3.53 ± 1.02 (7 d) |
| Quantified Difference | 9.2-fold lower bone SUV vs. DTPA-HSA; comparable to DOTA-HSA and NETA-HSA; 29.4-fold lower vs. free TbCl₃ |
| Conditions | Biodistribution in healthy female NMRI mice; HSA conjugates radiolabeled at 40 °C, pH 4.7, 60 min; ex vivo gamma counting at 10 min, 1 h, 4 h, 24 h, and 7 d post-injection |
Why This Matters
For researchers selecting a bifunctional chelator for therapeutic alpha- or beta-emitting radiometals (e.g., ²²⁵Ac, ¹⁶¹Tb, ¹⁷⁷Lu), in vivo complex stability directly determines bone marrow dose and therapeutic index; p-NCS-Bz-DOTA-GA delivers macrocyclic-grade stability equivalent to DOTA while offering the additional GA carboxylate for charge modulation.
- [1] Cassells I, Ahenkorah S, Burgoyne AR, Van de Voorde M, Deroose CM, Cardinaels T, Bormans G, Ooms M, Cleeren F. Radiolabeling of Human Serum Albumin With Terbium-161 Using Mild Conditions and Evaluation of in vivo Stability. Front. Med. 8:675122 (2021). Table 2: SUV values of bone uptake in healthy mice. View Source
- [2] Cassells I, Ahenkorah S, Burgoyne AR, Van de Voorde M, Deroose CM, Cardinaels T, Bormans G, Ooms M, Cleeren F. Front. Med. 8:675122 (2021). Lines 329-335: Table 2 SUV data; Lines 312-320: description of bone uptake results. View Source
